Cas no 89793-82-8 (3-Amino-5-nitro-1,2-benzisoxazole)

• Product Name: 3-Amino-5-nitro-1,2-benzisoxazole
• CAS No: 89793-82-8
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• MDL: MFCD02112721
• CID: 706560
• PubChem ID: 10678907
• Update Time: 2025-04-19

3-Amino-5-nitro-1,2-benzisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-nitro-1,2-benzisoxazole
• 1,2-Benzisoxazol-3-amine,5-nitro-
• 5-nitro-1,2-benzoxazol-3-amine
• 5-nitro-1,2-benzisoxazol-3-amine
• 5-nitro-3-amino-1,2-benzisoxazole
• 5-Nitro-3-amino-benzisoxazol
• AKOS006277721
• A861061
• CS-0085342
• 5-nitrobenzo[d]isoxazol-3-amine
• AC-27283
• SCHEMBL6962602
• DTXSID80443350
• FT-0646687
• MFCD02112721
• DS-0422
• 89793-82-8

• MDL： MFCD02112721
• Inchi： 1S/C7H5N3O3/c8-7-5-3-4(10(11)12)1-2-6(5)13-9-7/h1-3H,(H2,8,9)
• InChI Key： KIQGBLRPXXDRBZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(N)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.03300
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.576
• Boiling Point: 421.248°C at 760 mmHg
• Flash Point: 208.564°C
• Refractive Index: 1.728
• PSA: 97.87000
• LogP: 2.42260

3-Amino-5-nitro-1,2-benzisoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD158450)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles